Cas no 61195-52-6 (Phenol, 4-chloro-2,6-bis[(diethylamino)methyl]-)

• Product Name: Phenol, 4-chloro-2,6-bis[(diethylamino)methyl]-
• CAS No: 61195-52-6
• MF: C₁₆H₂₇ClN₂O
• MW: 298.851383447647
• CID: 488896
• PubChem ID: 71398375
• Update Time: 2025-04-19

Phenol, 4-chloro-2,6-bis[(diethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2,6-bis[(diethylamino)methyl]-
• 4-chloro-2,6-bis(diethylaminomethyl)phenol
• 4-Chloro-2,6-bis[(diethylamino)methyl]phenol
• 61195-52-6
• DTXSID70819803

• Inchi： 1S/C16H27ClN2O/c1-5-18(6-2)11-13-9-15(17)10-14(16(13)20)12-19(7-3)8-4/h9-10,20H,5-8,11-12H2,1-4H3
• InChI Key： BJYCKQIRPZYKGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CN(CC)CC)O)CN(CC)CC

Computed Properties

• Exact Mass: 298.18141
• Monoisotopic Mass: 298.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71